Cas no 2228428-04-2 (2,2-difluoro-1-(3-fluoro-4-methylphenyl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(3-fluoro-4-methylphenyl)cyclopropylmethanamine
• CAS No: 2228428-04-2
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• CID: 5750613
• PubChem ID: 165629634
• Update Time: 2025-06-08

2,2-difluoro-1-(3-fluoro-4-methylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2228428-04-2
• [2,2-difluoro-1-(3-fluoro-4-methylphenyl)cyclopropyl]methanamine
• EN300-1958005
• 2,2-difluoro-1-(3-fluoro-4-methylphenyl)cyclopropylmethanamine

• Inchi： 1S/C11H12F3N/c1-7-2-3-8(4-9(7)12)10(6-15)5-11(10,13)14/h2-4H,5-6,15H2,1H3
• InChI Key： OJZQHIMYGLXTHL-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(C)=C(C=1)F)CN)F

Computed Properties

• Exact Mass: 215.09218387g/mol
• Monoisotopic Mass: 215.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-1-(3-fluoro-4-methylphenyl)cyclopropylmethanamine

Professional Introduction to Compound with CAS No. 2228428-04-2 and Product Name: 2,2-difluoro-1-(3-fluoro-4-methylphenyl)cyclopropylmethanamine

The compound with the CAS number 2228428-04-2 and the product name 2,2-difluoro-1-(3-fluoro-4-methylphenyl)cyclopropylmethanamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of both difluoro and fluoromethyl substituents in its molecular framework suggests a high degree of functional complexity, which is often associated with enhanced binding affinity and selectivity in drug-like molecules.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The incorporation of fluorine atoms into organic molecules can significantly alter their physicochemical properties, including lipophilicity, metabolic stability, and electronic distribution. In the case of 2,2-difluoro-1-(3-fluoro-4-methylphenyl)cyclopropylmethanamine, the dual fluorination at the 2-position and the presence of a 3-fluoro-4-methylphenyl group contribute to its distinctive reactivity and interaction potential with biological targets. This compound has been extensively explored in academic and industrial research settings for its potential applications in the development of novel therapeutic agents.

The cyclopropylmethanamine moiety in the molecular structure of this compound introduces a rigid, three-membered ring that can enhance binding interactions through van der Waals forces and hydrophobic effects. This structural feature is particularly valuable in drug design, as it can improve the molecule's ability to fit into specific binding pockets on biological targets. Additionally, the 3-fluoro-4-methylphenyl substituent provides a hydrophobic anchor that can interact favorably with lipid-rich environments, such as cell membranes or intracellular compartments.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structural motifs to develop novel analogs with enhanced biological activity. For instance, derivatives of 2,2-difluoro-1-(3-fluoro-4-methylphenyl)cyclopropylmethanamine have been investigated for their potential roles in modulating enzyme activity and receptor binding. These studies have revealed that subtle modifications to the fluorinated aromatic ring can lead to significant changes in biological efficacy, underscoring the importance of precise structural optimization.

The pharmacokinetic properties of this compound are also of great interest. The presence of fluorine atoms can influence metabolic pathways, potentially leading to improved bioavailability and reduced clearance rates. This is particularly relevant in drug development, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy. Preliminary studies suggest that 2,2-difluoro-1-(3-fluoro-4-methylphenyl)cyclopropylmethanamine exhibits favorable metabolic stability, making it a promising candidate for further investigation.

Another area where this compound has shown promise is in the field of medicinal chemistry innovation. The unique combination of structural features makes it an attractive scaffold for designing molecules with novel mechanisms of action. Researchers have utilized computational methods to predict potential interactions between this compound and various biological targets, including enzymes and receptors involved in disease pathways. These computational studies have provided valuable insights into how modifications to the molecular structure can enhance binding affinity and selectivity.

The synthesis of 2,2-difluoro-1-(3-fluoro-4-methylphenyl)cyclopropylmethanamine presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires careful control over reaction conditions to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct complex fluorinated molecules with precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in incorporating fluorine atoms into organic frameworks while maintaining structural integrity.

In conclusion, the compound with CAS number 2228428-04-2 and product name 2,2-difluoro-1-(3-fluoro-4-methylphenyl)cyclopropylmethanamine represents a significant contribution to the field of chemical biology and drug discovery. Its unique structural features, combined with its potential biological activities, make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.